Cas no 4335-09-5 (Diamine Green B)

Diamine Green B is a synthetic organic dye belonging to the diamine class, commonly used in textile and industrial applications. It exhibits strong affinity for cellulose fibers, making it suitable for dyeing cotton, viscose, and other plant-based materials. The dye offers excellent lightfastness and washfastness, ensuring durable coloration under standard conditions. Its molecular structure allows for consistent batch-to-batch reproducibility, which is critical for industrial-scale processes. Diamine Green B is also compatible with conventional dyeing auxiliaries, facilitating integration into existing workflows. The product is typically supplied as a powder with high solubility in water, enabling efficient dispersion and uniform dye uptake. Proper handling and disposal practices are recommended due to its synthetic nature.
Diamine Green B structure
Diamine Green B structure
Product name:Diamine Green B
CAS No:4335-09-5
MF:C34H22N8Na2O10S2
MW:812.695625782013
CID:84996
PubChem ID:87566945

Diamine Green B Chemical and Physical Properties

Names and Identifiers

    • diamine green B
    • Diaminegreen
    • Direct Green 6
    • amanilgreenb
    • azinegreenbx
    • benzogreenb
    • C.I. 30295
    • Chlorazol Green
    • directgreen
    • eriegreenmt
    • NipponGrenB
    • Oxamine Green B
    • Renol Green B
    • airedale green bd
    • aizen direct green bh
    • apomine green b
    • 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-6-[[4'-[(4-hydroxyphenyl)azo][1,1'-biphenyl]-4-yl]azo]-3-[(4-nitrophenyl)azo]-, disodium salt
    • Direct green B
    • 2,7-naphthalenedisulfonic acid, 4-amino-5-hydroxy-6-((4'-((4-hydroxyphenyl)azo)
    • 1'-biphenyl)-4-yl)azo)-3-((4-nitrophenyl)azo)-( disodium salt
    • 2,7-naphthalenedisulfonic acid, 4-amino-5-hydroxy-6-[[4'-[(4-hydroxyphenyl)azo]
    • 1'-biphenyl]-4-yl]azo]-3-[(4-nitrophenyl)azo]-[ disodium salt
    • Atlantic Green 2B
    • Atul Direct Green B
    • Azocard Green B
    • Azomine Green B
    • Belamine Green BX
    • Bencidal Green B
    • Benzanil Green B
    • Benzanil Green BN
    • Benzo Green BG-CF
    • Benzo Green CA-CF
    • Benzo Green GA-CF
    • Brasilamina Green G
    • amanil green b
    • Azine Green BX
    • Benzo Green B
    • Orbamin Green B
    • Chloramine Green B
    • Direct Green
    • Fenamin Green A
    • Enianil Green B
    • Diazine Green B
    • Fenamin Green G
    • Fenamin Green B
    • Nippon Green B
    • Direct Green MB
    • Direct Green BN
    • Diazol Green B
    • Cotton Green B
    • Direct Green BP
    • Diazol Green BJ
    • Direct Green BX
    • Direct Green A
    • Hispamin Green B
    • Diphenyl Green C
    • Vondacel Green B
    • Paramine Green B
    • CID 135564713
    • 1’-biphenyl)-4-yl)azo)-3-((4-nitrophenyl)azo)-(disodiumsalt
    • 1’-biphenyl]-4-yl]azo]-3-[(4-nitrophenyl)azo]-[disodiumsalt
    • 2,7-naphthalenedisulfonicacid,4-amino-5-hydroxy-6-((4’-((4-hydroxyphenyl)azo)
    • 2,7-naphthalenedisulfonicacid,4-amino-5-hydroxy-6-[[4’-[(4-hydroxyphenyl)azo]
    • 2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-6-[[4’-[(4-hydroxyphenyl)azo][1,1’-biphenyl]-4-yl]azo]-3-[(4-nitrophenyl)azo]-,disodiumsalt
    • Paramine Green BN C.I. No. 30295
    • airedalegreenbd
    • aizendirectgreenbh
    • Phenamine Green G
    • Chlorazol Green BNP
    • Pontamine Green GXN
    • C.I. Direct Green 6
    • Tertrodirect Green B
    • NSC-7234
    • NSC 7234
    • CCRIS 2411
    • Calcomine Green BY
    • UNII-8H9CGW07ZS
    • Naphthalene Leather Green BL
    • 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-6-(2-(4'-(2-(4-hydroxyphenyl)diazenyl)(1,1'-biphenyl)-4-yl)diazenyl)-3-(2-(4-nitrophenyl)diazenyl)-, sodium salt (1:2)
    • Chlorazol Green BN
    • disodium;5-amino-4-hydroxy-3-[[4-[4-[(4-hydroxyphenyl)diazenyl]phenyl]phenyl]diazenyl]-6-[(4-nitrophenyl)diazenyl]naphthalene-2,7-disulfonate
    • NSC-47752
    • Phenamine Green BG
    • Mitsui Direct Green BC
    • Naphtamine Green B
    • Pheno Bright Green
    • Diphenyl Green BB
    • CI DIRECT GREEN 6
    • Enianil Green BBN
    • 4335-09-5
    • Kayaku Direct Green B
    • DiamineGreenB
    • Diphenyl Green KG
    • Cresotine Green B
    • Chloramine Green BC
    • C.I. 593
    • Diphenyl Green GPD
    • Direct Brilliant Green C
    • sodium 4-amino-5-hydroxy-6-((E)-(4'-((E)-(4-hydroxyphenyl)diazenyl)biphenyl-4-yl)diazenyl)-3-((E)-(4-nitrophenyl)diazenyl)naphthalene-2,7-disulfonate
    • Paramine Green BN
    • MFCD00042705
    • NSC 47752
    • Fixanol Green BN
    • D0237
    • Disodium 4-amino-5-hydroxy-6-((4'-((4-hydroxyphenyl)azo)(1,1'-biphenyl)-4-yl)azo)-3-((4-nitrophenyl)azo)naphthalene-2,7-disulphonate
    • Erie Green TCM
    • DTXSID7036822
    • C.I. Direct Green
    • EINECS 224-376-2
    • Diphenyl Green MB
    • Diaphtamine Green B
    • Erie Green MT
    • Pontamine Green BXN
    • Chlorazol Paper Green BN
    • Chloramine Green 3G
    • Erie Green GPD
    • Phenamine Green C
    • AKOS024319591
    • Chloramine Green 2B
    • Diacotton Green B
    • 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-6-((4'-((4-hydroxyphenyl)azo)(1,1'-biphenyl)-4-yl)azo)-3-((4-nitrophenyl)azo)-, disodium salt
    • SCHEMBL10621046
    • Direct Brilliant Green CBM
    • CI DIRECT GREEN 6, DISODIUM SALT
    • Diazine Green DB
    • Chloramine Green B (VAN)
    • AKOS025116977
    • Diphenyl Green BY
    • Direct Green 2B
    • Direct Brilliant Green BB
    • C.I. Direct Green 6 (VAN)
    • CI 30295
    • Q27270497
    • 8H9CGW07ZS
    • C.I. Direct Green 6, disodium salt
    • NS00045151
    • Diamine Green B
    • MDL: MFCD00042705
    • Inchi: 1S/C34H24N8O10S2.2Na/c35-31-30-21(17-28(53(47,48)49)32(31)40-38-24-9-13-26(14-10-24)42(45)46)18-29(54(50,51)52)33(34(30)44)41-39-23-7-3-20(4-8-23)19-1-5-22(6-2-19)36-37-25-11-15-27(43)16-12-25;;/h1-18,43-44H,35H2,(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2/b37-36+,40-38+,41-39+;;
    • InChI Key: VLFKFKCRUCJVNE-NQJWOQTRSA-L
    • SMILES: S(C1=C(C(=C2C(=C(C(=C([H])C2=C1[H])S(=O)(=O)[O-])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])O[H])N([H])[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 812.07000
  • Monoisotopic Mass: 812.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 56
  • Rotatable Bond Count: 7
  • Complexity: 1540
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 318
  • Surface Charge: 0
  • Tautomer Count: 78

Experimental Properties

  • Color/Form: Dark gray powder
  • PSA: 317.62000
  • LogP: 11.72880
  • Color index: 30295
  • Solubility: Soluble in water, dark green, deeper than acetone and fibrinolysin, slightly soluble in ethanol, insoluble in other organic solvents

Diamine Green B Security Information

  • WGK Germany:3
  • Hazard Category Code: 45
  • Safety Instruction: 53-45
  • RTECS:QJ6194500
  • Hazardous Material Identification: T
  • Risk Phrases:R45

Diamine Green B Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1523188-5g
Sodium 8-amino-7-((E)-(4-nitrophenyl)diazenyl)-2-((E)-(4'-((E)-(4-oxidophenyl)diazenyl)-[1,1'-biphenyl]-4-yl)diazenyl)-3,6-disulfonaphthalen-1-olate
4335-09-5 98%
5g
¥132.00 2024-05-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0237-25g
Diamine Green B
4335-09-5
25g
¥400.0 2022-05-30
A2B Chem LLC
AB72570-1g
Diamine green b
4335-09-5 95%
1g
$30.00 2024-04-20
A2B Chem LLC
AB72570-100g
Diamine green b
4335-09-5 BR
100g
$105.00 2023-12-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D0237-25g
Diamine Green B
4335-09-5
25g
¥400.0 2023-09-02
A2B Chem LLC
AB72570-25g
Diamine green b
4335-09-5 95%
25g
$136.00 2024-04-20
Aaron
AR003Q06-5g
Diamine Green B
4335-09-5
5g
$29.00 2025-01-22
TRC
C262965-1g
C.I.Direct green 6
4335-09-5
1g
$ 45.00 2022-04-01
TRC
C262965-2.5g
C.I.Direct green 6
4335-09-5
2.5g
$ 60.00 2022-04-01
abcr
AB140743-25 g
Diamine green B; .
4335-09-5
25g
€87.50 2022-09-01

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